Cas no 1378448-42-0 (5-bromothieno[3,2-b]thiophene-2-carboxylic acid)

• Product Name: 5-bromothieno[3,2-b]thiophene-2-carboxylic acid
• CAS No: 1378448-42-0
• MF: C₇H₃BrO₂S₂
• MW: 263.131518602371
• CID: 4594988
• PubChem ID: 56923678
• Update Time: 2025-05-27

5-bromothieno[3,2-b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]thiophene-2-carboxylic acid, 5-bromo-
• 5-Bromothieno[3,2-b]thiophene-2-carboxylic acid
• MFCD20529147
• F73576
• 5-Bromothieno[3,2-b]thiophene-2-carboxylicacid
• AKOS015835322
• 1378448-42-0
• EN300-50001
• SCHEMBL20444703
• Z596750996
• 5-bromothieno[3,2-b]thiophene-2-carboxylic acid

• Inchi： 1S/C7H3BrO2S2/c8-6-2-4-3(12-6)1-5(11-4)7(9)10/h1-2H,(H,9,10)
• InChI Key： PMZFZHLHTDFWBI-UHFFFAOYSA-N
• SMILES： C12C=C(Br)SC=1C=C(C(O)=O)S2

Computed Properties

• Exact Mass: 261.87578g/mol
• Monoisotopic Mass: 261.87578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on 5-bromothieno[3,2-b]thiophene-2-carboxylic acid

Comprehensive Overview of 5-Bromothieno[3,2-b]thiophene-2-carboxylic Acid (CAS No. 1378448-42-0)

5-Bromothieno[3,2-b]thiophene-2-carboxylic acid (CAS No. 1378448-42-0) is a heterocyclic compound featuring a fused thienothiophene core with a bromine substituent and a carboxylic acid functional group. This unique structure positions it as a valuable intermediate in organic synthesis, particularly in the development of advanced materials, pharmaceuticals, and agrochemicals. The compound's molecular formula (C₇H₃BrO₂S₂) and molecular weight (263.13 g/mol) are critical for stoichiometric calculations in research applications. Its thieno[3,2-b]thiophene scaffold is renowned for electron-rich properties, making it a hotspot for optoelectronic material design, such as organic semiconductors and OLED components.

In recent years, the demand for 5-bromothieno[3,2-b]thiophene derivatives has surged due to their role in sustainable chemistry and green synthesis. Researchers are actively exploring its utility in C-H activation reactions and cross-coupling methodologies, aligning with the global push for atom-efficient protocols. The carboxylic acid moiety further enables facile derivatization, such as amidation or esterification, to tailor solubility or reactivity for target applications. Notably, its bromine atom serves as a versatile handle for palladium-catalyzed couplings (e.g., Suzuki-Miyaura reactions), a topic frequently queried in academic search engines.

The compound's thermal stability and photophysical properties have also sparked interest in material science communities. For instance, its incorporation into π-conjugated polymers enhances charge carrier mobility, a key parameter for flexible electronics—a trending topic in AI-driven research analytics. Analytical techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring batch-to-batch reproducibility for industrial-scale applications.

From a commercial perspective, suppliers often highlight CAS 1378448-42-0 as a high-purity building block for drug discovery, particularly in kinase inhibitor scaffolds. Its structural resemblance to bioactive thiophene motifs answers frequent search queries on "heterocyclic drug intermediates." Environmental considerations are also addressed through studies on its biodegradation pathways, reflecting the growing emphasis on eco-friendly chemicals in regulatory frameworks.

In summary, 5-bromothieno[3,2-b]thiophene-2-carboxylic acid exemplifies the convergence of synthetic utility and multidisciplinary applicability. Its relevance to cutting-edge research—from organic electronics to medicinal chemistry—ensures its prominence in both academic literature and industrial catalogs, while its SEO-optimized nomenclature captures the nuanced queries of modern researchers.